Cas no 208184-80-9 (N-(1-benzylpiperidin-4-yl)-2-(2-nitrophenyl)acetamide)

N-(1-benzylpiperidin-4-yl)-2-(2-nitrophenyl)acetamide structure
208184-80-9 structure
Product Name:N-(1-benzylpiperidin-4-yl)-2-(2-nitrophenyl)acetamide
CAS No:208184-80-9
MF:C20H23N3O3
MW:353.414924860001
MDL:MFCD06624689
CID:1396217
PubChem ID:2225138
Update Time:2025-04-20

N-(1-benzylpiperidin-4-yl)-2-(2-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetamide, 2-nitro-N-[1-(phenylmethyl)-4-piperidinyl]-
    • N-(1-benzylpiperidin-4-yl)-2-(2-nitrophenyl)acetamide
    • SCHEMBL2315613
    • 2-Nitro-N-[1-(phenylmethyl)-4-piperidinyl]-phenylacetamide
    • N-(1-benzyl-4-piperidinyl)-2-(2-nitrophenyl)acetamide
    • TZOIMAXWWXASDX-UHFFFAOYSA-N
    • HMS2834J24
    • AKOS001216943
    • MLS001008051
    • EN300-22452154
    • CHEMBL305728
    • Z32354208
    • 208184-80-9
    • SMR000498232
    • DTXSID30367072
    • N-(1-Benzyl-piperidin-4-yl)-2-(2-nitro-phenyl)-acetamide
    • SR-01000291409-1
    • STK465514
    • SR-01000291409
    • BDBM50064987
    • MDL: MFCD06624689
    • Inchi: 1S/C20H23N3O3/c24-20(14-17-8-4-5-9-19(17)23(25)26)21-18-10-12-22(13-11-18)15-16-6-2-1-3-7-16/h1-9,18H,10-15H2,(H,21,24)
    • InChI Key: TZOIMAXWWXASDX-UHFFFAOYSA-N
    • SMILES: O=C(CC1C=CC=CC=1[N+](=O)[O-])NC1CCN(CC2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 353.17409
  • Monoisotopic Mass: 353.17394160g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 465
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 78.2Ų

Experimental Properties

  • PSA: 75.48

N-(1-benzylpiperidin-4-yl)-2-(2-nitrophenyl)acetamide Pricemore >>

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